Cas no 945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide)

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide structure

945863-21-8 structure

Product Name:N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide

CAS No:945863-21-8

MF:C₁₃H₁₉BN₂O₃

MW:262.112563371658

MDL:MFCD08458483

CID:839800

PubChem ID:44119560

Update Time:2024-10-25

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Chemical and Physical Properties

Names and Identifiers

- N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide
- 2-(N-Methylaminocarbonyl)-5-Pyridineboronic Acid Pincol Ester
- 2-(Methylcarbamoyl)pyridine-5-boronic acid pinacol ester
- 2-(N-Methylamidocarboxy)-5-pyridineboronic acid pinacol ester
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pinacol ester
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid pincol ester
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methylamide
- N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide
- 6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester
- 2-(Methylcarbamoyl)pyridine-5-boronic acid, pinacol ester
- 2-(N-Methylaminocarbonyl)-5-pyridineboronic acid pinol ester
- N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxamide (ACI)
- 2-(N-Methylaminocarbonyl)pyridine-5-boronic acid, pinacol ester
- AB45652
- N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine-2-carboxamide
- CS-0091616
- 945863-21-8
- LUMBLRWRRONQMO-UHFFFAOYSA-N
- SY096589
- DTXSID20657292
- 6-(Methylcarbamoyl)pyridine-3-boronic Acid Pincol Ester
- DB-079961
- PS-9706
- D71303
- J-506518
- MFCD08458483
- SCHEMBL1557165
- AKOS005259722
- MDL： MFCD08458483
- Inchi： 1S/C13H19BN2O3/c1-12(2)13(3,4)19-14(18-12)9-6-7-10(16-8-9)11(17)15-5/h6-8H,1-5H3,(H,15,17)
- InChI Key： LUMBLRWRRONQMO-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CN=1)NC

Computed Properties

Exact Mass: 262.14900
Monoisotopic Mass: 262.1488726g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.4

Experimental Properties

Melting Point: 113-115℃
Water Partition Coefficient: Slightly soluble in water.
PSA: 60.45000
LogP: 1.13130

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM134682-1g	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8	0.95	1g	$90	2021-08-05
Alichem	A029207575-5g	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8	95%	5g	$693.68	2023-08-31
Alichem	A029207575-10g	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8	95%	10g	$1010.00	2023-08-31
Alichem	A029207575-25g	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8	95%	25g	$1683.67	2023-08-31
TRC	M338028-50mg	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8		50mg	$ 50.00	2022-06-03
TRC	M338028-100mg	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8		100mg	$ 65.00	2022-06-03
TRC	M338028-500mg	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8		500mg	$ 185.00	2022-06-03
Apollo Scientific	OR4324-1g	6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester	945863-21-8	96%	1g	£140.00	2025-02-20
Apollo Scientific	OR4324-5g	6-(Methylcarbamoyl)pyridine-3-boronic acid, pinacol ester	945863-21-8	96%	5g	£525.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N26660-250mg	N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide	945863-21-8		250mg	¥736.0	2021-09-08

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Production Method

Production Method 1

73183-34-3

845305-87-5

945863-21-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; rt → 80 °C; 12 h, 80 °C

Reference

: Preparation of disubstituted imidazo[4,5-b]pyridine and disubstituted [1,2,3]triazolo[4,5-b]pyridine compounds as c-Met protein kinases inhibitors for treatment of kinase-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

73183-34-3

845305-87-5

945863-21-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; 2 h, 150 °C

Reference

: 2-Aminothiazole compound useful in treatment of cancer and its preparation

, China, , ,

Production Method 3

73183-34-3

845305-87-5

945863-21-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 1 h, 110 °C

Reference

: Preparation of thiazolopyridinylacetamide derivatives and analogs for use as PI3K and mTOR kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

945863-21-8

Reaction Conditions

Reference

: Preparation of pyrazolo[3,4-c]quinoline compounds as phosphatidylinositol 3 kinase inhibitors for therapeutic applications

, World Intellectual Property Organization, , ,

Production Method 5

73183-34-3

845305-87-5

945863-21-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 110 °C

Reference

: Preparation of triazolopyrimidine compounds useful in the treatment of diseases or disorders mediated by EED and/or PRC2

, United States, , ,

Production Method 6

73183-34-3

845305-87-5

945863-21-8

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 90 °C

Reference

: 1H-Imidazo[4,5-c]quinolinone compounds as protein kinase inhibitors and their preparation and use in the treatment of proliferative diseases

, World Intellectual Property Organization, , ,

Production Method 7

945863-21-8

Reaction Conditions

Reference

: Preparation of tetrahydroisoquinoline derivatives for use as coagulation factor XIa inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

73183-34-3

845305-87-5

945863-21-8

1217340-94-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 110 °C

Reference

: Imidazopyrimidine compounds useful for the treatment of cancer and their preparation

, World Intellectual Property Organization, , ,

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Raw materials

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Preparation Products

N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide Related Literature

1. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
3. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431

945863-21-8 (N-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinamide) Related Products

Recommended suppliers

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.